Cas no 1695321-96-0 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- 1695321-96-0
- EN300-699914
- ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C12H22O3/c1-5-9-11(6-2)12(7-3,15-11)10(13)14-8-4/h5-9H2,1-4H3
- InChI Key: MWKXXBCJYSZGCP-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)(CC)C1(CC)CCC
Computed Properties
- Exact Mass: 214.15689456g/mol
- Monoisotopic Mass: 214.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 0.954±0.06 g/cm3(Predicted)
- Boiling Point: 243.6±15.0 °C(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699914-0.05g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 0.05g |
$683.0 | 2023-05-25 | ||
| Enamine | EN300-699914-0.1g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 0.1g |
$715.0 | 2023-05-25 | ||
| Enamine | EN300-699914-0.25g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 0.25g |
$748.0 | 2023-05-25 | ||
| Enamine | EN300-699914-0.5g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 0.5g |
$781.0 | 2023-05-25 | ||
| Enamine | EN300-699914-1.0g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 1g |
$813.0 | 2023-05-25 | ||
| Enamine | EN300-699914-2.5g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 2.5g |
$1594.0 | 2023-05-25 | ||
| Enamine | EN300-699914-5.0g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 5g |
$2360.0 | 2023-05-25 | ||
| Enamine | EN300-699914-10.0g |
ethyl 2,3-diethyl-3-propyloxirane-2-carboxylate |
1695321-96-0 | 10g |
$3500.0 | 2023-05-25 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on INDEX NAME NOT YET ASSIGNED
Research Brief on Compound 1695321-96-0 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine
Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, particularly those with unique molecular structures and mechanisms of action. Among these, the compound with the CAS number 1695321-96-0, currently referred to as INDEX NAME NOT YET ASSIGNED, has emerged as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, its synthesis, biological activity, and potential therapeutic applications.
The compound 1695321-96-0 belongs to a class of small molecules that exhibit significant interactions with specific biological targets. Initial studies suggest that it may modulate key signaling pathways involved in cellular proliferation and apoptosis, making it a potential candidate for oncology research. The lack of an assigned index name indicates that this compound is still in the early stages of development, with ongoing research to elucidate its full pharmacological profile.
Recent publications have detailed the synthetic routes for 1695321-96-0, highlighting its relatively high yield and purity under optimized conditions. Structural characterization via NMR and mass spectrometry has confirmed its molecular integrity, while computational modeling has provided insights into its binding affinity for target proteins. These findings are critical for understanding the compound's mechanism of action and for guiding future drug design efforts.
In vitro studies have demonstrated that 1695321-96-0 exhibits potent inhibitory effects on certain cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound shows selectivity for tumor cells over normal cells, suggesting a favorable therapeutic window. Further mechanistic studies have revealed that it induces cell cycle arrest and apoptosis through the modulation of key oncogenic pathways, such as the PI3K/AKT and MAPK signaling cascades.
Despite these promising results, challenges remain in the development of 1695321-96-0 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to improve its absorption and distribution. Additionally, in vivo toxicity studies are needed to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic and industrial researchers are underway to address these challenges and accelerate the translation of this compound into a viable drug candidate.
In conclusion, the compound 1695321-96-0 (INDEX NAME NOT YET ASSIGNED) represents a promising avenue for research in chemical biology and medicine. Its unique structural and functional properties, coupled with its demonstrated biological activity, make it a compelling subject for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and to address the remaining challenges in its development. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing novel compounds from the bench to the bedside.
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